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Physical and Chemical Properties

The table below summarizes key properties of 2,6-Dimethylquinoline, which are critical for selecting and

optimizing purification techniques such as recrystallization or distillation.

Property Value | Description

Relevance to Purification

Source

CAS Number 877-43-0

Molecular C11H11N
Formula

Melting 57-59 °C (lit.)
Point

Form at Solid

Room Temp.

Structure Cclccce2nc(C)ccc2cl
(SMILES)

Purity of Mole fraction impurity: 0.00056

Sample (99.944% pure)

For unambiguous compound identification.

For calculating molecular weight and
composition.

A key parameter for purification via
recrystallization. The narrow range
indicates a pure solid phase.

Confirms recrystallization is a viable
purification method.

Aids in understanding molecular structure
and potential interactions.

Demonstrates that high-purity samples
can be obtained, serving as a benchmark.
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Suggested Purification Strategies

Based on the physical properties above, here are two primary purification methods you can employ.

Recrystallization

Given that 2,6-Dimethylquinoline is a solid at room temperature with a defined melting point,

recrystallization is a highly suitable method.

¢ Solvent Selection: The scientific literature indicates that high-purity samples of 2,6-
Dimethylquinoline have been synthesized and purified, corroborating the effectiveness of
recrystallization [4]. You will need to experimentally determine a suitable solvent or solvent system. A
common approach is to use a single solvent like methanol or ethanol, or a mixed solvent like
methanol-acetone, based on the solubility profile of the compound.

¢ Procedure: Dissolve the crude material in a minimal volume of hot solvent. Slowly cool the solution to
induce crystal formation. Collect the crystals via vacuum filtration and wash them with a small amount
of cold solvent to remove impurities.

Distillation

For liquid samples or crude reaction mixtures, distillation is a viable option.

e Considerations: The boiling point of 2,6-Dimethylquinoline is not explicitly provided in the search
results. However, its molecular structure suggests a high boiling point. Techniques like fractional
distillation under reduced pressure (vacuum distillation) would be advantageous to prevent
thermal decomposition and achieve better separation from close-boiling impurities.

Troubleshooting Common Issues

e Low Recovery Yield during Recrystallization: This is often due to an improper solvent choice or
overly rapid cooling. To address this, systematically test a range of solvents and employ slow,
controlled cooling to grow larger, purer crystals.

e Poor Purity after Distillation: This typically occurs due to inefficient separation. Using a vacuum
distillation apparatus with a high-quality fractionating column can significantly improve separation
efficiency. The purity of your starting material is also critical.
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Experimental Desigh Workflow

The following diagram outlines a logical workflow for selecting and optimizing a purification method for

2,6-Dimethylquinoline.
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Frequently Asked Questions

e What is the most effective way to purify 2,6-Dimethylquinoline? Based on its physical state and
melting point, recrystallization is likely the most straightforward and effective method to obtain high-
purity crystals. Distillation is a strong alternative, especially if the material is an oil or the crude

mixture contains volatile components.

How was the purity of the research sample confirmed? The high-purity sample used in
thermodynamic studies had a mole fraction impurity of 0.00056. This was determined using adiabatic
heat-capacity calorimetry and corroborated by ebulliometric vapor-pressure studies [4]. These are
highly precise techniques that detect impurities by analyzing changes in the material's thermal

behavior.

Where can I find analytical data to confirm the identity of my purified product? The provided
SMILES string (Cclccc2nc(C)ccc2cl) and InChl Key (JJPSZKIOGBRMHK-UHFFFAOY SA-
N) are standardized representations of the molecular structure that can be used with chemical analysis
software [2]. Comparing the measured melting point (57-59 °C) to the literature value is a simple and

effective first pass for confirming identity and purity [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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